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Compound of Interest

Compound Name: Ioseric acid

CAS No.: 49755-88-6

Cat. No.: B1634334

Get Quote

Executive Summary
Ioseric acid (3-[[[1-(hydroxymethyl)-2-(methylamino)-2-oxoethyl]amino]carbonyl]-2,4,6-triiodo-

5-[(methoxyacetyl)amino]benzoic acid) represents a class of triiodinated benzoic acid

derivatives used as precursors for diagnostic imaging agents.[1][2][3]

For drug development professionals, understanding the solubility landscape of Ioseric acid is

not merely about dissolution; it is the control lever for purification efficiency, yield maximization,

and polymorph control. This guide analyzes the solubility of Ioseric acid across four distinct

solvent classes, providing a rationale based on its amphiphilic structure—a hydrophobic

iodinated aromatic core decorated with hydrophilic amide and hydroxyl functionalities.

Chemical Structure & Solubility Logic
To predict and manipulate solubility, we must first dissect the molecule's interaction potential.

The Core (Hydrophobic/Steric): The 2,4,6-triiodobenzene ring creates a dense, electron-rich,

yet hydrophobic center.[1] The bulky iodine atoms induce significant steric hindrance, often

leading to high melting points and slow dissolution kinetics.
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The Tail (Hydrophilic): The side chains contain hydroxyl (-OH) and amide (-CONH-) groups.

[1] These moieties act as hydrogen bond donors and acceptors, necessitating solvents with

high dielectric constants or hydrogen-bonding capabilities.[1]

The Head (pH Switch): The free carboxylic acid (-COOH) at position 1 is the critical "switch."

[1] It renders the molecule sparingly soluble in acidic aqueous media but highly soluble in

alkaline conditions (forming salts).[1]

Solubility Landscape: Solvent Class Analysis
The following data summarizes the solubility behavior of Ioseric acid. Note: Quantitative

values are process-dependent; qualitative trends are derived from structural thermodynamics

and analogous iodinated media behavior.[1]

Table 1: Solubility Profile by Solvent Class
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Solvent Class
Representative
Solvents

Solubility
Rating

Primary
Interaction
Mechanism

Process
Application

Polar Aprotic
DMSO, DMF,

DMAc, NMP

Very High (>200

mg/mL)

Strong Dipole-

Dipole & H-Bond

Acceptance

Reaction

medium; Initial

dissolution.[1]

Short-Chain

Alcohols

Methanol,

Ethanol
Moderate to High

Hydrogen

Bonding

(Amphiphilic

match)

Recrystallization

solvent;

Washing.[1]

Water

(Acidic/Neutral)
Water (pH < 5)

Very Low /

Insoluble

Hydrophobic

effect of Iodine

core dominates

Anti-solvent for

precipitation.[1]

Water (Alkaline)
Water + NaOH /

Meglumine
High

Ionic dissociation

(Carboxylate

formation)

Aqueous phase

extraction;

Formulation.[1]

Esters/Ethers
Ethyl Acetate,

THF
Low to Moderate

Weak Dipole

interactions

Anti-solvent;

Impurity purging.

Alkanes
n-Heptane,

Hexane
Insoluble

Lack of polar

interactions

Washing to

remove non-

polar impurities.

[1]

Deep Dive: The "Good" Solvents (Polar Aprotic)
Dimethyl Sulfoxide (DMSO) and Dimethylacetamide (DMAc) are the thermodynamic

champions for Ioseric acid.[1] The oxygen atoms in these solvents act as powerful hydrogen

bond acceptors for the amide protons of Ioseric acid.[1]

Operational Insight: While solubility is high, removal of these high-boiling solvents is energy-

intensive.[1] They are best reserved for the reaction phase or initial dissolution before a

precipitation step.[1]
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Deep Dive: The "Switch" Solvents (Aqueous Systems)
Ioseric acid exhibits pH-dependent solubility, a trait exploitable for purification.[1]

Low pH (< 3): The molecule exists in its protonated, free-acid form.[1] The hydrophobic

iodine core dominates, causing precipitation.

High pH (> 7.5): Addition of base (NaOH or Meglumine) deprotonates the carboxylic acid.[1]

The resulting ionic species is highly water-soluble.[1]

Protocol Tip: This "pH Swing" is the most efficient method to remove non-acidic organic

impurities.[1] Dissolve in alkali

Filter

Acidify to precipitate pure Ioseric acid.

Experimental Protocols
As a scientist, you must validate these trends in your specific matrix. Below are the standard

operating procedures (SOPs) for solubility determination.

Protocol A: Gravimetric Solubility Determination
(Saturation Shake-Flask Method)
Use this for precise, thermodynamic solubility data.[1]

Preparation: Add excess Ioseric acid solid (approx. 500 mg) to 5 mL of the target solvent in

a crimp-sealed HPLC vial.

Equilibration: Agitate at constant temperature (e.g., 25°C) for 24 hours using a thermomixer.

Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-heated to the

same temperature to prevent precipitation).

Quantification:

Pipette 1.0 mL of the clear filtrate into a pre-weighed aluminum weighing dish.
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Evaporate solvent under vacuum or nitrogen stream at 40-50°C.[1]

Dry residue to constant weight.[1]

Calculation:

Protocol B: Dynamic Solubility (Visual Polythermal
Method)
Use this for rapid screening of crystallization solvents.[1]

Setup: Place a known mass (e.g., 100 mg) of Ioseric acid in a reactor.

Addition: Add solvent in small aliquots (e.g., 100 µL) while heating to the process boiling

point.

Observation: Record the volume required for complete dissolution at reflux (

) and the temperature at which haze appears upon cooling (

).

Outcome: This generates the Metastable Zone Width (MSZW) data crucial for designing

crystallization cooling curves.[1]

Process Visualization
The following diagrams illustrate the molecular logic and the purification workflow.

Figure 1: Solubility Interaction Network
This diagram maps the chemical moieties of Ioseric Acid to compatible solvent classes.[1]
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Caption: Interaction map showing how specific functional groups dictate solubility in various

solvents.[1]

Figure 2: Purification Workflow (pH Swing Strategy)
A standard industrial workflow leveraging the specific solubility profile of Ioseric Acid.[1]
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Caption: "pH Swing" purification process exploiting the carboxylic acid functionality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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